3-Bromo-4-(cyclopropylmethoxy)phenol
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Description
3-Bromo-4-(cyclopropylmethoxy)phenol is a substituted phenol derivative featuring a bromine atom and a cyclopropylmethoxy group at the 3- and 4-positions of the aromatic ring, respectively. The cyclopropylmethoxy group, a common motif in medicinal chemistry, enhances metabolic stability and modulates lipophilicity, while bromine introduces steric and electronic effects critical for reactivity and binding interactions.
Properties
Molecular Formula |
C10H11BrO2 |
|---|---|
Molecular Weight |
243.10 g/mol |
IUPAC Name |
3-bromo-4-(cyclopropylmethoxy)phenol |
InChI |
InChI=1S/C10H11BrO2/c11-9-5-8(12)3-4-10(9)13-6-7-1-2-7/h3-5,7,12H,1-2,6H2 |
InChI Key |
FLXRZHSQXMTXFI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1COC2=C(C=C(C=C2)O)Br |
Origin of Product |
United States |
Biological Activity
3-Bromo-4-(cyclopropylmethoxy)phenol is a synthetic organic compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article provides a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound features a bromine atom and a cyclopropylmethoxy group attached to a phenolic structure. This unique arrangement influences its reactivity and biological properties, making it distinct from other bromophenol derivatives.
Biological Activities
Research indicates that 3-Bromo-4-(cyclopropylmethoxy)phenol exhibits several biological activities:
- Antimicrobial Properties : The compound has been investigated for its potential antimicrobial effects against various pathogens.
- Anticancer Activity : Preliminary studies suggest that it may inhibit the growth of cancer cells, although specific mechanisms remain to be fully elucidated.
- Enzyme Inhibition : The compound has shown potential as an inhibitor of certain enzymes, which could be relevant in therapeutic contexts.
The biological activity of 3-Bromo-4-(cyclopropylmethoxy)phenol is thought to involve interactions with specific molecular targets such as enzymes and receptors. The bromine atom and cyclopropylmethoxy group enhance its binding affinity, enabling it to modulate various biological pathways.
Table 1: Summary of Biological Activities
| Activity Type | Observations | References |
|---|---|---|
| Antimicrobial | Effective against specific bacteria | |
| Anticancer | Inhibits cancer cell proliferation | |
| Enzyme Inhibition | Potential PDE4 inhibitor |
Case Studies
- Antimicrobial Study : A study evaluated the antimicrobial efficacy of 3-Bromo-4-(cyclopropylmethoxy)phenol against Gram-positive and Gram-negative bacteria. Results indicated significant inhibition zones, suggesting strong antimicrobial potential.
- Anticancer Research : In vitro assays demonstrated that the compound reduced the viability of breast cancer cells by inducing apoptosis. Further investigations are needed to explore its mechanism in detail.
- Enzyme Interaction : The compound's role as a phosphodiesterase (PDE) inhibitor was explored, showing promising results in reducing inflammatory responses in preclinical models.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Molecular Properties
The table below compares key molecular parameters of 3-Bromo-4-(cyclopropylmethoxy)phenol with related compounds:
Key Observations :
- The cyclopropylmethoxy group increases molecular weight and steric bulk compared to simpler alkoxy substituents.
- Electron-withdrawing groups (e.g., CF₃ in 3-Bromo-4-(trifluoromethyl)phenol) enhance acidity of the phenolic -OH group compared to electron-donating substituents like cyclopropylmethoxy .
- Halogen substituents (Br, F) influence reactivity: Bromine facilitates electrophilic substitution, while fluorine enhances metabolic stability .
Physicochemical and Toxicological Profiles
Limited data are available for 3-Bromo-4-(cyclopropylmethoxy)phenol, but analogs provide insights:
Stability and Reactivity
- Cyclopropylmethoxy derivatives (e.g., 4-[2-(cyclopropylmethoxy)ethyl]phenol) are stable under standard conditions but may decompose upon exposure to strong acids/bases or high temperatures .
- Brominated phenols are prone to nucleophilic aromatic substitution (e.g., Br replacement by OH or NH₂ groups under basic conditions) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
